Cas no 2229516-19-0 (tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate
• CAS No: 2229516-19-0
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 6051134
• PubChem ID: 165659767
• Update Time: 2025-06-08

tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate
• 2229516-19-0
• EN300-1885131
• tert-butyl N-[1-(2,6-dioxooxan-4-yl)cyclohexyl]carbamate

• Inchi： 1S/C16H25NO5/c1-15(2,3)22-14(20)17-16(7-5-4-6-8-16)11-9-12(18)21-13(19)10-11/h11H,4-10H2,1-3H3,(H,17,20)
• InChI Key： AQGGUNITNAYUCB-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1(CCCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.17327290g/mol
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.7Ų

Additional information on tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate

Professional Introduction to tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate (CAS No. 2229516-19-0)

tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229516-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural composition of tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate incorporates a cyclohexyl group and a dioxooxane moiety, elements that contribute to its unique chemical properties and potential biological activities.

The dioxooxane ring, a saturated heterocyclic structure containing two oxygen atoms, is known for its stability and ability to form hydrogen bonds. This feature makes it a valuable component in the design of bioactive molecules, as it can enhance binding affinity and selectivity towards target proteins. In contrast, the cyclohexyl group provides a rigid spatial framework that can influence the conformational dynamics of the molecule. The combination of these structural elements in tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate suggests potential applications in the development of small-molecule inhibitors or modulators.

Recent advancements in medicinal chemistry have highlighted the importance of carbamate derivatives in addressing various therapeutic challenges. Carbamates are particularly valued for their ability to act as acetylcholinesterase inhibitors, which are crucial in the management of neurodegenerative diseases such as Alzheimer's disease. The presence of the tert-butyl group in tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate may further enhance its pharmacokinetic properties, including solubility and metabolic stability. This could make it a promising candidate for further investigation in drug discovery pipelines.

The dioxooxan-4-yl moiety is another critical feature that contributes to the compound's potential biological relevance. Dioxooxane derivatives have been explored in various contexts due to their ability to mimic natural sugars or other bioactive scaffolds. Such structural mimicry can be leveraged to develop compounds with improved binding interactions with biological targets. For instance, dioxooxane-containing molecules have shown promise in the development of antiviral and anti-inflammatory agents. The integration of this motif into tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate may confer additional pharmacological benefits, making it a versatile tool for medicinal chemists.

In the context of current research trends, there is growing interest in developing novel carbamate-based therapeutics with enhanced efficacy and reduced side effects. The structural complexity of tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate positions it as a candidate for further exploration in this domain. Computational modeling and high-throughput screening techniques are being employed to identify potential lead compounds derived from this scaffold. These approaches leverage advanced computational tools to predict binding affinities and optimize molecular properties, accelerating the drug discovery process.

The synthesis of tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of functional groups such as carbamates necessitates careful consideration to ensure regioselectivity and yield optimization. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of carbamate synthesis. These advancements are particularly relevant for producing complex molecules like tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate, enabling researchers to explore its full potential in drug development.

The pharmacological evaluation of tert-butyl N-1-(2,6-dioxooxan-4-yl)cyclohexylcarbamate is an ongoing area of investigation. Preliminary studies suggest that this compound exhibits interesting interactions with biological targets, which could be harnessed for therapeutic purposes. For example, its ability to modulate enzyme activity or interact with membrane receptors may open doors for applications in oncology or immunology. Further experimental validation is required to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,tert-butyl N-1-(2,6-dioxooxan-4-y lcyclohex ylcarbamate (CAS No. 2229516 -19 -0) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to advance our understanding of molecular interactions,tert-but yl N - 1 - ( 2 , 6 - d io x oo x an - 4 - y l ) cyc lo hex y lca rba mate holds promise as a building block for innovative drug candidates that could improve patient outcomes.